A novel photochemical synthesis of 5,6-dihydro-4H-1,2-oxazines by DCA-sensitized irradiation of γδ-unsaturated oximes

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002715

Abstract

On DCA-sensitized irradiation 6,6-diphenylhex-5-en-2-one oxime 5a, 5,5-diphenylpent-4-enal oxime 5b and 2,2-dimethyl-5-phenylpent-4-enal oxime 5c undergo a novel photochemical cyclization yielding 3-methyl-6-diphenylmethyl-5,6-dihydro-4H-1,2-oxazine 9a, 6-diphenylmethyl-5,6-dihydro-4H-1,2-oxazine 9b and 6-benzyl-4,4-dimethyl-5,6-dihydro-4H-1,2-oxazine 9c, respectively.

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